Cas no 2580204-98-2 (2-{(benzyloxy)carbonylamino}-6-chloropyrimidine-4-carboxylic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-6-chloropyrimidine-4-carboxylic acid
• CAS No: 2580204-98-2
• MF: C₁₃H₁₀ClN₃O₄
• MW: 307.689201831818
• CID: 5660874
• PubChem ID: 165890080
• Update Time: 2025-05-24

2-{(benzyloxy)carbonylamino}-6-chloropyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27726036
• 2-{[(benzyloxy)carbonyl]amino}-6-chloropyrimidine-4-carboxylic acid
• 2580204-98-2
• 2-{(benzyloxy)carbonylamino}-6-chloropyrimidine-4-carboxylic acid

• Inchi： 1S/C13H10ClN3O4/c14-10-6-9(11(18)19)15-12(16-10)17-13(20)21-7-8-4-2-1-3-5-8/h1-6H,7H2,(H,18,19)(H,15,16,17,20)
• InChI Key： KBKOSOIJXJZZPA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)N=C(N=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 307.0359835g/mol
• Monoisotopic Mass: 307.0359835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 101Ų

Additional information on 2-{(benzyloxy)carbonylamino}-6-chloropyrimidine-4-carboxylic acid

Professional Introduction to 2-{(benzyloxy)carbonylamino}-6-chloropyrimidine-4-carboxylic Acid (CAS No. 2580204-98-2)

2-{(benzyloxy)carbonylamino}-6-chloropyrimidine-4-carboxylic acid, identified by the CAS number 2580204-98-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrimidine class, which is well-documented for its diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a chloropyrimidine core and protective benzyloxycarbonyl (Boc) groups, make it a valuable intermediate in the synthesis of more complex pharmacological agents.

The< strong>benzyloxy)carbonylamino moiety in the molecule serves as an important protecting group for the amino functionality, ensuring stability during synthetic processes while maintaining reactivity for subsequent modifications. This characteristic is particularly useful in multi-step synthetic routes where selective protection and deprotection are critical. The< strong>6-chloropyrimidine-4-carboxylic acid backbone provides a versatile scaffold for further derivatization, enabling the development of novel compounds with tailored biological properties.

In recent years, there has been a surge in research focused on developing new therapeutic agents targeting various diseases, including cancer, infectious diseases, and inflammatory conditions. Pyrimidine derivatives have been extensively studied due to their ability to interact with biological macromolecules such as enzymes and nucleic acids. The< strong>2-{(benzyloxy)carbonylamino}-6-chloropyrimidine-4-carboxylic acid compound represents a promising candidate for such investigations, owing to its structural versatility and potential to be modified into bioactive molecules.

One of the most compelling aspects of this compound is its utility in the synthesis of kinase inhibitors, which are widely used in cancer therapy. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with disease states. By modifying the< strong>6-chloropyrimidine-4-carboxylic acid core with specific substituents, researchers can design molecules that selectively inhibit aberrant kinase activity. The< strong>(benzyloxy)carbonylamino group provides a handle for further functionalization, allowing for the introduction of additional pharmacophores that enhance binding affinity and selectivity.

The pharmaceutical industry has increasingly recognized the importance of intermediates like< strong>2-{(benzyloxy)carbonylamino}-6-chloropyrimidine-4-carboxylic acid in drug discovery pipelines. These intermediates serve as building blocks for more complex drug candidates, streamlining the process of bringing new therapies to market. The compound's stability under various reaction conditions and its compatibility with a wide range of synthetic transformations make it an attractive choice for medicinal chemists.

In addition to its applications in oncology, this compound has shown promise in other therapeutic areas. For instance, pyrimidine derivatives have been explored as antiviral agents due to their ability to interfere with viral replication cycles. The< strong>6-chloropyrimidine-4-carboxylic acid moiety can be modified to target specific viral enzymes or receptors, while the< strong>(benzyloxy)carbonylamino group ensures that the resulting compounds are stable enough for further development.

The synthesis of< strong>2-{(benzyloxy)carbonylamino}-6-chloropyrimidine-4-carboxylic acid involves several key steps that highlight its complexity and synthetic appeal. The chlorination step introduces the necessary chlorine atom at the 6-position of the pyrimidine ring, while subsequent functionalization at the 4-position carboxyl group allows for further derivatization. The use of protecting groups like benzyloxycarbonyl ensures that reactive sites are selectively modified without unwanted side reactions.

The compound's solubility profile and chemical stability also contribute to its utility in pharmaceutical research. Its ability to dissolve in common organic solvents makes it amenable to various purification techniques and formulation studies. Furthermore, its stability under storage conditions reduces logistical challenges during laboratory-scale experiments and industrial production.

In conclusion, 2-{(benzyloxy)carbonylamino}-6-chloropyrimidine-4-carboxylic acid (CAS No. 2580204-98-2) is a multifaceted compound with significant potential in drug discovery and development. Its structural features enable diverse modifications, making it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new therapeutic applications for pyrimidine derivatives, this compound is poised to play an increasingly important role in pharmaceutical innovation.